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Abstract

The azepane scaffold is a privileged seven-membered heterocyclic motif frequently
incorporated into the core structures of pharmacologically active compounds. Its unique
conformational flexibility and three-dimensional character make it an attractive component for
exploring new chemical space in drug discovery. This technical guide focuses on 2-
methylazepane hydrochloride, a chiral derivative of azepane that offers an additional
stereocenter for designing highly specific molecular interactions. We will delve into its chemical
properties, stereochemical considerations, and its application as a versatile building block in
organic synthesis, supported by established protocols and documented examples. This guide
aims to provide both a theoretical understanding and practical insights into leveraging this
valuable synthon for the development of novel molecules.
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Introduction: The Significance of the Azepane
Scaffold

Seven-membered nitrogen-containing heterocycles, such as azepanes, are integral to the
design of a wide array of therapeutic agents.[1] Their non-planar and conformationally mobile
nature allows for the creation of molecules that can adapt to the complex topographies of
biological targets. The incorporation of an azepane ring can influence a molecule's
physicochemical properties, including its lipophilicity, solubility, and metabolic stability, which
are critical parameters in drug development.

2-Methylazepane hydrochloride introduces a chiral center at the 2-position of the azepane
ring, providing a valuable tool for stereoselective synthesis. The presence of the methyl group
can impart specific conformational preferences and steric interactions, which can be exploited
to enhance the potency and selectivity of a drug candidate. This guide will explore the synthetic
utility of this building block, focusing on its key reactions and potential applications.

Physicochemical and Stereochemical Profile

Understanding the fundamental properties of 2-methylazepane hydrochloride is crucial for its
effective use in synthesis. The hydrochloride salt form enhances its stability and handling
characteristics compared to the free base, which is a volatile liquid.

Property Value Source/Comment
Chemical Formula C7H16CIN

Molecular Weight 149.66 g/mol

CAS Number 30796-90-8 (racemate)

763916-83-2 ((R)-enantiomer)

White to off-white solid Based on similar amine
Appearance ) )
(predicted) hydrochlorides
Soluble in water, methanol; )
. i ) General property of amine
Solubility sparingly soluble in

_ hydrochlorides
dichloromethane
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The stereochemistry of the 2-methyl group is a critical feature of this building block. The
availability of enantiomerically pure forms, such as (R)-2-methylazepane, allows for the
synthesis of stereochemically defined target molecules, which is paramount in modern drug
discovery to avoid issues with off-target effects or differential activity of enantiomers.

Synthesis of 2-Methylazepane Hydrochloride

The synthesis of chiral 2-methylazepane can be achieved through various methods, including
asymmetric synthesis and enzymatic resolutions. A notable example is the biocatalytic
reduction of the corresponding cyclic imine, which can provide high enantioselectivity.

Workflow: Biocatalytic Synthesis of (R)-2-Methylazepane
Hydrochloride
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Caption: A generalized workflow for the synthesis of (R)-2-Methylazepane Hydrochloride.

Experimental Protocol: Synthesis of (R)-2-
Methylazepane Hydrochloride via Biocatalytic
Reduction[2]

This protocol is adapted from a documented enzymatic reduction procedure.

Reaction Setup: In a suitable reaction vessel, a buffered aqueous solution (e.g., 100 mM
potassium phosphate buffer, pH 7.0) is prepared.

Addition of Biocatalyst and Cofactors: Recombinant E. coli cells overexpressing an (R)-
selective imine reductase (IRED) are suspended in the buffer. A cofactor regeneration
system, such as glucose and glucose dehydrogenase, is added along with NADP*.

Substrate Addition: The cyclic imine precursor, 7-methyl-3,4,5,6-tetrahydro-2H-azepin-1-ium
chloride, is added to the reaction mixture.

Reaction Conditions: The mixture is incubated at a controlled temperature (e.g., 30°C) with
agitation for a specified period (e.g., 24 hours) to allow for the enzymatic reduction to
proceed.

Work-up and Isolation: The reaction mixture is basified with a strong base (e.g., 5 M NaOH)
to a pH of ~12. The free base, (R)-2-methylazepane, is then extracted with an organic
solvent (e.qg., diethyl ether).

Salt Formation: The combined organic extracts are dried over an anhydrous salt (e.qg.,
MgSOa), filtered, and the free base is precipitated as the hydrochloride salt by the addition of
a solution of HCI in an appropriate solvent (e.g., diethyl ether).

Purification: The resulting solid, (R)-2-methylazepane hydrochloride, is collected by
filtration and dried.

Core Synthetic Transformations

As a secondary amine hydrochloride, 2-methylazepane hydrochloride is a versatile precursor

for a variety of synthetic transformations. The primary reaction site is the nitrogen atom, which,
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after deprotonation to the free base, acts as a nucleophile.

N-Acylation: Formation of Amides

N-acylation is a fundamental reaction to introduce acyl groups, forming amides. This is a
common strategy in medicinal chemistry to generate compounds with diverse functionalities
and to modulate their biological activity.

Mechanistic Rationale: The reaction typically proceeds via nucleophilic acyl substitution, where
the secondary amine attacks the electrophilic carbonyl carbon of an acylating agent (e.g., an
acid chloride or an activated carboxylic acid). The use of a non-nucleophilic base is required to
neutralize the HCI generated during the reaction and to deprotonate the 2-methylazepane
hydrochloride to its active free base form.

(Z—Methylazepane Hydrochloride) (Base (e.g., DIEA, Et3N))

Deprotonatjon

(Z-Methylazepane (Free BaseD (Acylating Agent (R-CO-X))

Nucleophilic Acyl Substitution

C\I-Acylated 2-Methylazepane

Click to download full resolution via product page

Caption: Reaction scheme for the N-acylation of 2-Methylazepane.

Experimental Protocol: General Procedure for N-
Acylation[3][4]

This protocol is based on documented amide coupling reactions involving 2-methylazepane
hydrochloride.
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o Reaction Setup: To a stirred solution of the carboxylic acid (1.0 eq.) in an anhydrous aprotic
solvent (e.g., dichloromethane (DCM) or dimethylformamide (DMF)) under an inert
atmosphere (e.g., nitrogen), add a coupling agent such as BOP reagent (benzotriazol-1-yl-
oxytripyrrolidinophosphonium hexafluorophosphate) (1.1 eq.).

» Activation: Stir the mixture at room temperature for 10-15 minutes to activate the carboxylic
acid.

o Amine Addition: Add 2-methylazepane hydrochloride (1.0-1.2 eq.) to the reaction mixture,
followed by a non-nucleophilic base such as diisopropylethylamine (DIEA) or triethylamine
(EtsN) (2.0-3.0 eq.).

e Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress
by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS)
until the starting materials are consumed (typically 2-16 hours).

o Work-up: Upon completion, quench the reaction with water and extract the product with an
organic solvent (e.g., DCM or ethyl acetate). Wash the organic layer sequentially with an
acidic solution (e.g., 1 M HCI), a basic solution (e.g., saturated NaHCOs), and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by flash column chromatography on silica
gel to afford the desired N-acylated 2-methylazepane.

N-Alkylation: Synthesis of Tertiary Amines

N-alkylation introduces an alkyl group onto the nitrogen atom, leading to the formation of a
tertiary amine. This transformation is crucial for modifying the steric and electronic properties of
the amine and for building more complex molecular architectures.

Mechanistic Rationale: A common and effective method for N-alkylation is reductive amination.
This involves the reaction of the secondary amine with an aldehyde or ketone to form an
iminium ion intermediate, which is then reduced in situ by a mild reducing agent like sodium
triacetoxyborohydride (NaBH(OACc)s). This method avoids the over-alkylation that can be
problematic with direct alkylation using alkyl halides.
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Caption: Reaction scheme for reductive amination of 2-Methylazepane.

Experimental Protocol: General Procedure for Reductive
Amination

e Reaction Setup: In a round-bottom flask, dissolve 2-methylazepane hydrochloride (1.0 eq.)
and the desired aldehyde or ketone (1.1 eq.) in an anhydrous solvent such as
dichloromethane (DCM) or 1,2-dichloroethane (DCE). Add a base (e.g., triethylamine, 1.1
eg.) to liberate the free amine.

e Reducing Agent Addition: Add sodium triacetoxyborohydride (NaBH(OACc)3) (1.5 eq.) to the
solution in portions at room temperature.

e Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC
or LC-MS. The reaction is typically complete within 1 to 24 hours.

o Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of
sodium bicarbonate (NaHCOs). Separate the organic layer, and extract the aqueous layer

with the same solvent.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column
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chromatography to yield the pure N-alkylated 2-methylazepane.

Applications in Drug Discovery and Medicinal
Chemistry

The 2-methylazepane moiety is a valuable scaffold for the development of new therapeutic
agents. Its incorporation into a molecule can lead to improved pharmacological properties.

A documented application of 2-methylazepane hydrochloride is in the synthesis of pyrazolo-
and triazolo-pyrimidine compounds as potential antiviral agents, for instance, against the
Respiratory Syncytial Virus (RSV).[2] In this context, the 2-methylazepane moiety is introduced
via an amide coupling reaction to a heterocyclic core, demonstrating its utility as a building
block for creating complex, biologically active molecules.

Another example is its use in palladium-catalyzed allylation reactions, showcasing its
compatibility with transition metal catalysis to form C-N bonds under specific conditions.[3]

The presence of the 2-methyl group can provide a steric shield, influencing the metabolic
stability of the molecule by hindering enzymatic degradation at the nitrogen or adjacent
positions. Furthermore, the chirality of the building block allows for the synthesis of
enantiomerically pure final compounds, which is often a regulatory requirement for new drugs.

Safety and Handling

2-Methylazepane hydrochloride, like other amine hydrochlorides, should be handled with
appropriate safety precautions.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when
handling the compound.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area or a fume hood.

e Storage: Store in a cool, dry place in a tightly sealed container.

e Disposal: Dispose of in accordance with local, state, and federal regulations.
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It is recommended to consult the Safety Data Sheet (SDS) from the supplier for comprehensive
safety information.

Conclusion

2-Methylazepane hydrochloride is a valuable and versatile chiral building block for organic
synthesis. Its unique structural features, including the seven-membered azepane ring and the
stereocenter at the 2-position, make it a powerful tool for medicinal chemists and drug
development professionals. Through standard transformations such as N-acylation and N-
alkylation, this synthon can be readily incorporated into complex molecular architectures to
generate novel compounds with potential therapeutic applications. The availability of specific
enantiomers further enhances its utility in the development of stereochemically defined drug
candidates. As the demand for novel and diverse chemical matter continues to grow in the
pharmaceutical industry, building blocks like 2-methylazepane hydrochloride will play an
increasingly important role in the discovery of the next generation of medicines.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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